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Compound of Interest

Compound Name: Schisantherin C

Cat. No.: B3394064

The Discovery and Bioactivity of Schisantherin
C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Schisantherin C is a bioactive dibenzocyclooctadiene lignan isolated from the fruits of
Schisandra chinensis (Turcz.) Baill., a plant with a long history of use in traditional medicine.[1]
[2] This technical guide provides a comprehensive overview of the discovery, physicochemical
properties, and pharmacological activities of Schisantherin C. It includes detailed experimental
protocols for its isolation and biological evaluation, quantitative data on its efficacy, and visual
representations of its known signaling pathways to support further research and drug
development efforts.

Physicochemical Properties of Schisantherin C

A foundational understanding of Schisantherin C begins with its basic chemical and physical
characteristics, which are crucial for experimental design and formulation development.
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Property Value Reference
Molecular Formula C28H3409 [3]
Molecular Weight 514.57 g/mol [3]
CAS Number 64938-51-8 [3]
Appearance Crystalline solid [4]

- Soluble in DMSO, DMF, and
Solubility - | [4]
ano

Flash Point 206.5 °C [3]

Pharmacological Activities and Quantitative Data

Schisantherin C has demonstrated a range of biological activities, including anticancer,
antioxidant, and antiviral effects. The following tables summarize the key quantitative data from

various in vitro studies.

Table 1: Anticancer Activity

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.biosynth.com/p/PCA93851/64938-51-8-schisantherin-c
https://www.biosynth.com/p/PCA93851/64938-51-8-schisantherin-c
https://www.biosynth.com/p/PCA93851/64938-51-8-schisantherin-c
https://www.caymanchem.com/product/18643
https://www.caymanchem.com/product/18643
https://www.biosynth.com/p/PCA93851/64938-51-8-schisantherin-c
https://www.benchchem.com/product/b3394064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3394064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Concentrati Incubation

Cell Line Assay . Result Reference
on Time
Bel-7402
(Human 81.58 + 1.06
MTT 48 h ICso Value [2]
Hepatocellula UM

r Carcinoma)

KB-3-1
(Human
108.00 +1.13
Nasopharyng  MTT M 48 h ICso Value [2]
eal H
Carcinoma)
Bcap37
(Human 136.97 + 1.53
MTT 48 h ICso0 Value [2]
Breast UM
Cancer)
U937 Dose-
(Human Apoptosis dependent
o _ 25-100 pM 48 h ) ]
Histiocytic Assay induction of
Lymphoma) apoptosis
40.61 +
Flow 1.43%
Bel-7402 100 uM 24 h o [1][2]
Cytometry hypodiploid
cells
73.2+2.4%
QSG-7701 .
) cell survival
(Human Liver  MTT 200 pM 48 h ( [1]12]
ow
Cells) o
cytotoxicity)

Table 2: Antiviral Activity (Anti-HBV)

Assay Target Concentration Inhibition Reference
HBsAg Secretion 50 pg/mL 59.7%
HBeAg Secretion 50 pg/mL 34.7%
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Table 3: Antioxidant Activity

Assay Activity Reference

DPPH Radical Scavenging Weak activity

Key contributor to the

ABTS Radical Scavenging antioxidant activity of S. [51[6]
chinensis

Fenton Reaction Inhibition Low activity

Tyrosine-Nitration Inhibition Not significant

Signaling Pathways Modulated by Schisantherin C

Schisantherin C exerts its biological effects by modulating key cellular signaling pathways.
The following diagrams, generated using the DOT language, illustrate these mechanisms.

Keapl1-Nrf2 Antioxidant Pathway

Schisantherin C enhances the cellular antioxidant response by targeting Keapl, a negative
regulator of the transcription factor Nrf2.[7] This interaction prevents the degradation of Nrf2,
allowing it to translocate to the nucleus and activate the expression of antioxidant response
element (ARE)-driven genes.
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Caption: Schisantherin C inhibits Keapl, leading to Nrf2 nuclear translocation and antioxidant
gene expression.

PI3BK/Akt/mTOR Autophagy Pathway

In the context of atherosclerosis, Schisantherin C has been shown to interfere with the
PI3K/Akt/mTOR pathway. By inhibiting the phosphorylation of key proteins in this pathway, it
promotes autophagy, which can play a protective role in lipid metabolism and reduce
inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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